molecular formula C18H25NO4 B6589590 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid CAS No. 1701641-39-5

1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid

Cat. No. B6589590
CAS RN: 1701641-39-5
M. Wt: 319.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid, also known as TBCA, is an organic compound used in synthetic chemistry and biological research. TBCA is a versatile reagent that is used in a variety of synthetic transformations and has a wide range of applications in the field of organic and medicinal chemistry. In particular, TBCA is used as a building block for the synthesis of pharmaceuticals, as well as for the synthesis of peptides and other biologically active compounds.

Scientific Research Applications

1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid is used in a variety of scientific research applications, including peptide synthesis, drug discovery, and medicinal chemistry. In peptide synthesis, 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid is used to protect the carboxylic acid group of amino acids, allowing for the synthesis of longer peptides. In drug discovery, 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid is used to synthesize a variety of biologically active compounds, including small molecule inhibitors, agonists, and antagonists. In medicinal chemistry, 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid is used to synthesize a variety of drug candidates, including anticancer agents and antibiotics.

Mechanism of Action

1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid works by forming a covalent bond with the carboxylic acid group of amino acids, thereby protecting the carboxylic acid group from further reaction. This covalent bond is formed by the nucleophilic substitution reaction between 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid and the carboxylic acid group, resulting in the formation of a stable product.
Biochemical and Physiological Effects
1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid has been shown to have a variety of biochemical and physiological effects. In particular, 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins. In addition, 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid has been shown to inhibit the enzyme 5-alpha reductase, which is involved in the production of testosterone.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid in lab experiments is that it is a versatile reagent that can be used in a variety of synthetic transformations. In addition, 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid is relatively inexpensive and easy to obtain. However, 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid has some limitations, such as its low solubility in water and its sensitivity to light and heat.

Future Directions

For research involving 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid include the development of new synthetic methods for the synthesis of peptides and other biologically active compounds, the development of new drug candidates, and the exploration of potential therapeutic applications. In addition, further research is needed to better understand the biochemical and physiological effects of 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid and to explore its potential as a therapeutic agent.

Synthesis Methods

1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid is synthesized from 4-phenylcyclohexanecarboxylic acid and tert-butyl bromide in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction between the two reactants is a nucleophilic substitution reaction, which results in the formation of the desired product, 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid' involves the protection of the amine group, followed by the formation of the cyclohexane ring and the carboxylic acid group. The tert-butoxycarbonyl (Boc) group is used as a protecting group for the amine group. The synthesis pathway involves the following steps: protection of the amine group, formation of the cyclohexane ring, and deprotection of the Boc group to obtain the final product.", "Starting Materials": ["Benzene", "Cyclohexanone", "Phenylmagnesium bromide", "tert-Butyl chloroformate", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Diethyl ether", "Sodium sulfate", "Magnesium sulfate", "Sodium chloride", "N,N-Diisopropylethylamine", "N,N-Dimethylformamide", "Triethylamine", "1,3-Dicyclohexylcarbodiimide", "1-Amino-4-phenylcyclohexane"], "Reaction": ["Step 1: Protection of the amine group by reacting 1-amino-4-phenylcyclohexane with tert-butyl chloroformate in the presence of N,N-diisopropylethylamine and N,N-dimethylformamide to obtain 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane (Boc-protected amine).", "Step 2: Formation of the cyclohexane ring by reacting cyclohexanone with phenylmagnesium bromide in the presence of N,N-dimethylformamide and triethylamine to obtain 1-phenylcyclohexanol.", "Step 3: Conversion of 1-phenylcyclohexanol to 1-phenylcyclohexene by reacting with sodium hydroxide and sodium bicarbonate in ethyl acetate.", "Step 4: Formation of the carboxylic acid group by reacting 1-phenylcyclohexene with sodium chlorite and hydrochloric acid to obtain 1-phenylcyclohexene-1-carboxylic acid.", "Step 5: Deprotection of the Boc group by reacting Boc-protected amine with hydrochloric acid in methanol and diethyl ether to obtain the final product, 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid."] }

CAS RN

1701641-39-5

Product Name

1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid

Molecular Formula

C18H25NO4

Molecular Weight

319.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.